Cas no 1258609-79-8 (4-Pyridinecarboxylic acid, 3-(3,5-dimethoxyphenyl)-)

• Product Name: 4-Pyridinecarboxylic acid, 3-(3,5-dimethoxyphenyl)-
• CAS No: 1258609-79-8
• MF: C₁₄H₁₃NO₄
• MW: 259.257323980331
• CID: 2760864
• Update Time: 2023-04-04

4-Pyridinecarboxylic acid, 3-(3,5-dimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxylic acid, 3-(3,5-dimethoxyphenyl)-

• Inchi： 1S/C14H13NO4/c1-18-10-5-9(6-11(7-10)19-2)13-8-15-4-3-12(13)14(16)17/h3-8H,1-2H3,(H,16,17)
• InChI Key： DEHUDKRLXFPQLE-UHFFFAOYSA-N
• SMILES： C1=NC=CC(C(O)=O)=C1C1=CC(OC)=CC(OC)=C1

Computed Properties

• Exact Mass: 259.084
• Monoisotopic Mass: 259.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.6A^2